1-(2-Hydroxy-3,6-dimethoxyphenyl)ethan-1-one

• CAS: 52099-27-1

Core Science & Biosynthesis

Natural sources of 2'-hydroxy-3',6'-dimethoxyacetophenone derivatives

An In-depth Technical Guide to the Natural Sources of 2'-Hydroxy-3',6'-dimethoxyacetophenone and Its Derivatives

Introduction

Acetophenones represent a significant class of phenolic compounds characterized by a C6-C2 skeleton.[1] Widely distributed throughout the plant and fungal kingdoms, these aromatic ketones are not merely metabolic curiosities but active participants in complex ecological interactions, serving as agents in plant defense, allelopathy, and as semiochemicals influencing insect behavior.[2][3][4] Beyond their natural roles, acetophenone derivatives are valuable precursors in organic synthesis and have garnered substantial interest from the pharmaceutical and agrochemical industries due to their diverse and potent biological activities.[3][5]

This guide focuses specifically on 2'-hydroxy-3',6'-dimethoxyacetophenone and its structurally related derivatives. This subclass of acetophenones, distinguished by specific hydroxylation and methoxylation patterns on the aromatic ring, exhibits a range of promising pharmacological properties, including anti-inflammatory, antimicrobial, and cytotoxic effects.[6][7][8][9] As a senior application scientist, the objective of this document is to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of the natural origins, biosynthesis, isolation, and characterization of these valuable compounds. We will delve into the causality behind experimental choices, present self-validating protocols, and ground all claims in authoritative scientific literature.

Part 1: Natural Occurrences of 2'-Hydroxy-3',6'-dimethoxyacetophenone and Related Derivatives

The distribution of acetophenones in nature is sporadic, appearing in phylogenetically distant plant families.[2][4] This scattered presence suggests that the biosynthetic pathways for these compounds may have evolved independently multiple times.[10] The genera Melicope and Acronychia of the Rutaceae family are particularly rich sources, producing a remarkable diversity of acetophenone structures.[9][11]

The specific compound 2'-hydroxy-4',6'-dimethoxyacetophenone, also known by the trivial name xanthoxyline, has been isolated from several distinct plant species.[6][12] This highlights its significance as a recurring natural product. The following table summarizes key natural sources for this and other related derivatives.

Compound Name	Natural Source (Family)	Plant Part	Reference
2'-Hydroxy-4',6'-dimethoxyacetophenone (Xanthoxyline)	Sebastiania schottiana (Euphorbiaceae)	Not specified	[6]
Peperomia glabella (Piperaceae)	Leaves	[8]
Artemisia maritima (Asteraceae)	Not specified	[8]
Artemisia gypsaceae (Asteraceae)	Not specified	[8]
Plagiochila fasciculata (Plagiochilaceae)	Whole plant	[8]
Fagara macrophylla (Rutaceae)	Bark
2,4,6-Trihydroxy-3-geranyl-acetophenone (tHGA)	Melicope ptelefolia (Rutaceae)	Not specified	[13]
Acrovestone	Acronychia pedunculata (Rutaceae)	Not specified	[9]
Various Prenylated and Geranylated Acetophenones	Melicope and Acronychia species (Rutaceae)	Leaves, Bark	[9][11]

Part 2: The Biosynthetic Machinery

The formation of the acetophenone skeleton in plants is a fascinating example of metabolic diversification. The pathway originates from the well-established shikimate pathway, which provides the essential aromatic amino acid precursor, L-phenylalanine.[1][3]

The Core Pathway:

• Shikimate Pathway: This primary metabolic route, absent in animals, converts simple carbohydrate precursors into chorismate, which is then transformed into L-phenylalanine (Phe).[1]

• Phenylpropanoid Gateway: The enzyme L-phenylalanine ammonia-lyase (PAL) deaminates Phe to produce trans-cinnamic acid, a pivotal intermediate that channels carbon from primary metabolism into a vast array of phenolic secondary metabolites.[1][3][4]

• β-Oxidative Pathway: The C6-C3 skeleton of trans-cinnamic acid is shortened to the C6-C2 acetophenone structure via a β-oxidative pathway, analogous to fatty acid degradation. This process involves hydration and oxidation steps to form a β-keto acid, which is then decarboxylated to yield the final acetophenone.[1][3] This entire sequence typically occurs within the peroxisome.[1][3]

A Modern Mechanistic Insight from Pyrus:

Recent groundbreaking research in pear (Pyrus) has illuminated a novel mechanism for acetophenone biosynthesis.[2] Instead of evolving a new enzymatic function, acetophenone production arises from the loss of a function.

• In most plants, the phenylpropanoid intermediate 4-coumaroyl-CoA undergoes β-oxidation to produce benzoic acid. A key enzyme in this chain is the peroxisomal 3-ketoacyl-CoA thiolase.[2]

• In certain pear cultivars, a naturally occurring loss-of-function mutation renders this thiolase nonfunctional.[2][4]

• This enzymatic block leads to the accumulation of an aromatic 3-ketoacyl-CoA intermediate. This intermediate is then hydrolyzed and spontaneously decarboxylated, yielding the acetophenone moiety.[2]

This discovery elegantly explains the patchy distribution of acetophenones in nature, as it relies on a relatively simple loss-of-function mutation rather than the complex evolution of an entirely new biosynthetic pathway.

Fig. 1: Generalized biosynthetic pathway of acetophenones.

Part 3: Experimental Protocols: Extraction and Isolation

The isolation of acetophenone derivatives from natural sources relies on standard phytochemical techniques. The choice of solvents and chromatographic methods is dictated by the polarity of the target molecules, which is governed by their hydroxyl and methoxyl substituents. The following is a self-validating, generalized protocol based on established methodologies.[8][14][15]

Protocol: Isolation of Acetophenones from Plant Material

1. Preparation of Plant Material

• Step 1.1 (Drying): Air-dry the collected plant material (e.g., leaves, bark) in a well-ventilated area away from direct sunlight to prevent photochemical degradation of metabolites. Alternatively, use a plant dryer at a controlled temperature (40-50°C).
• Causality: Removing water prevents microbial degradation and concentrates the metabolites, leading to more efficient extraction.
• Step 1.2 (Grinding): Pulverize the dried material into a fine powder using a mechanical grinder.
• Causality: Increasing the surface area of the plant material allows for greater penetration of the extraction solvent, significantly improving the extraction yield.

2. Solvent Extraction

• Step 2.1 (Maceration): Submerge the powdered plant material in a suitable solvent (methanol is a common starting choice due to its broad polarity) in a large sealed container (e.g., an Erlenmeyer flask). A common ratio is 1:10 (w/v) of plant material to solvent.[8]
• Step 2.2 (Agitation): Agitate the mixture at room temperature for 24-48 hours on an orbital shaker. The process should be repeated three to four times with fresh solvent to ensure exhaustive extraction.
• Causality: Continuous agitation ensures equilibrium is reached between the solute in the plant matrix and the solvent. Repeated extractions maximize the recovery of the target compounds.
• Step 2.3 (Concentration): Combine the filtrates from all extractions and evaporate the solvent under reduced pressure using a rotary evaporator at a temperature below 45°C. This yields the crude extract.
• Causality: Low pressure and controlled temperature prevent thermal degradation of potentially sensitive compounds.

3. Chromatographic Purification

• Step 3.1 (Column Chromatography Setup): Prepare a normal-phase silica gel column. The amount of silica should be approximately 20-50 times the weight of the crude extract to be loaded. The column is packed using a non-polar solvent (e.g., hexane).

• Step 3.2 (Loading and Elution): Adsorb the crude extract onto a small amount of silica gel, allow the solvent to evaporate, and carefully load the dry powder onto the top of the packed column. Elute the column with a solvent gradient of increasing polarity, for instance, starting with 100% hexane and gradually introducing ethyl acetate or dichloromethane.[8]

• Causality: A gradient elution separates compounds based on their affinity for the stationary phase (silica). Non-polar compounds elute first, while more polar compounds (like hydroxylated acetophenones) are retained longer and elute with more polar solvent mixtures.

• Step 3.3 (Fraction Collection and Analysis): Collect the eluate in fractions and monitor the composition of each fraction using Thin Layer Chromatography (TLC). Combine fractions that show a similar TLC profile.

• Self-Validation: TLC provides a rapid visual confirmation of the separation efficiency and allows for the pooling of pure or enriched fractions, guiding the purification process.

• Step 3.4 (Final Purification): If necessary, subject the combined, enriched fractions to further purification using preparative TLC or recrystallization to obtain the pure compound.[14]

---

Part 5: Overview of Biological Activities and Potential Applications

The interest in 2'-hydroxy-3',6'-dimethoxyacetophenone and its derivatives is largely driven by their significant and varied biological activities. These compounds serve as valuable scaffolds in drug discovery.

• Antimicrobial and Antifungal Activity: Xanthoxyline and its derivatives have demonstrated activity against various fungi, including the dermatophyte Trichophyton mentagrophytes, and other microbes. This suggests potential applications in developing new antifungal agents.
• Anti-inflammatory Effects: Derivatives have been shown to inhibit the production of inflammatory mediators like nitric oxide (NO) and pro-inflammatory cytokines, indicating their potential as anti-inflammatory drugs.
• Antispasmodic and Muscle Relaxant Activity: Xanthoxyline has been shown to inhibit contractions in smooth and cardiac muscle preparations in a non-selective manner, suggesting potential therapeutic uses for conditions involving muscle spasms.
• Cytotoxic Activity: Numerous acetophenone derivatives isolated from natural sources have exhibited moderate to potent cytotoxic activity against various human cancer cell lines, such as MCF-7 (breast) and A549 (lung), making them interesting leads for oncology research.
• Synthetic Precursors: These naturally occurring acetophenones are valuable starting materials for the synthesis of other pharmacologically important classes of compounds, such as chalcones and flavones, which also possess a wide range of biological activities.

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Fig. 3: Major biological activities of the target acetophenone derivatives.

Conclusion

2'-hydroxy-3',6'-dimethoxyacetophenone and its derivatives are a structurally diverse and biologically significant class of natural products. Their presence in a range of unrelated plant families, coupled with recent discoveries about their biosynthesis, paints a compelling picture of convergent metabolic evolution. The protocols for their extraction and isolation are well-established, allowing for their procurement for further study. The breadth of their pharmacological activities, from antimicrobial to cytotoxic, ensures that these compounds will remain a focus of research in medicinal chemistry, pharmacology, and drug development. Future research should aim to fully elucidate the enzymatic machinery in various species, explore their mechanisms of action at a molecular level, and leverage them as scaffolds for the development of novel therapeutic agents.

References

• Zhai, R., Zhang, H., Xie, Y. (2025). Naturally impaired side-chain shortening of aromatic 3-ketoacyl-CoAs reveals the biosynthetic pathway of plant acetophenones. Nat. Plants.
• Gaudet, M., et al. (2018). Evolution of the biosynthesis of two hydroxyacetophenones in plants. PubMed.
• Zubkov, F.I., & Kouznetsov, V.V. (2023). Traveling across Life Sciences with Acetophenone—A Simple Ketone That Has Special Multipurpose Missions. MDPI.
• ResearchGate. (n.d.). Industrial production of acetophenone and its applications. ResearchGate.
• MDPI Encyclopedia. (2023). Traveling Across Life Sciences with Acetophenone. MDPI.
• BenchChem. (2025). A Comparative Analysis of the Biological Activity of 2',6'-Dimethoxyacetophenone and Its Analogs. BenchChem.
• Calixto, J.B., et al. (n.d.). Action of 2-hydroxy-4,6-dimethoxyacetophenone isolated from Sebastiania schottiana. PubMed.
• S. Bi, et al. (2013). Natural products as sources of new fungicides (I): synthesis and antifungal activity of acetophenone derivatives against phytopathogenic fungi. PubMed.
• Fisher Scientific. (n.d.). 2'-Hydroxy-4',6'-dimethoxyacetophenone, 98%. Fisher Scientific.
• Lee, B., et al. (2023). The Effects of 2′-Hydroxy-3,6′-Dimethoxychalcone on Melanogenesis and Inflammation. MDPI.
• Fernandes, C., et al. (2019). Chalcones and Flavanones Bearing Hydroxyl and/or Methoxyl Groups: Synthesis and Biological Assessments. MDPI.
• Chem-Impex. (n.d.). 2-Hydroxy-4,6-dimethoxyacetophenone. Chem-Impex.
• Soares, M.G., et al. (2025). 2-Hydroxy-4,6-dimethoxyacetophenone from leaves of Peperomia glabella. ResearchGate.
• Tuan, N.M., et al. (2024). Natural-derived acetophenones: chemistry and pharmacological activities. PMC.
• Rasayan Journal of Chemistry. (n.d.). BIOACTIVE SUBSTITUTED ACETOPHENONE DERIVATIVES OF 4-HYDRAZINYL-7H-PYRROLO[2,3-D]PYRIMIDINE: SYNTHESIS AND STRUCTURAL INSIGHTS. Rasayan Journal of Chemistry.
• Scribd. (n.d.). Synthesis of Acetophenone Derivatives. Scribd.
• Pakistan Journal of Scientific and Industrial Research. (n.d.). SYNTHESES OF 2' 4'-DIHYDROXY-6'-METHOXY-3. PJSIR.
• ResearchGate. (2025). Natural-derived acetophenones: chemistry and pharmacological activities. ResearchGate.
• Susanti, D., et al. (2025). Improved Synthesis of 2',6'-Dihydroxy-3,4-dimethoxy Chalcone by Grinding Technique to Synthesize 5-Hydroxy-3',4' - Dimethoxy Flavone. ResearchGate.
• Plant Archives. (n.d.). Phytochemicals: extraction, isolation methods, identification and therapeutic uses: a review. Plant Archives.
• Yeo, C.L., et al. (2014). Synthesis and Docking Studies of 2,4,6-Trihydroxy-3-Geranylacetophenone Analogs as Potential Lipoxygenase Inhibitor. MDPI.
• Sigma-Aldrich. (n.d.). 2'-Hydroxy-4',6'-dimethoxyacetophenone 97%. Sigma-Aldrich.

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Protocols & Analytical Methods

Using 3,6-dimethoxy-2-hydroxyacetophenone as a chalcone precursor

Application Note: Synthesis & Utilization of 3,6-Dimethoxy-2-Hydroxyacetophenone as a Chalcone Precursor

Abstract

This technical guide details the protocol for utilizing 3,6-dimethoxy-2-hydroxyacetophenone (CAS: 5396-18-9) as a scaffold for synthesizing polymethoxylated chalcones (1,3-diaryl-2-propen-1-ones). These derivatives are critical intermediates in the development of flavonoids, specifically flavones and isoflavones , and have gained prominence in drug discovery for their potent anti-inflammatory , antioxidant , and melanogenesis-inhibitory properties. This note addresses the specific steric and electronic challenges posed by the 3,6-dimethoxy substitution pattern and provides a self-validating protocol for high-yield synthesis.

Chemical Basis & Strategic Rationale

The Precursor: 3,6-Dimethoxy-2-Hydroxyacetophenone

Unlike simple acetophenones, this precursor presents a unique chemical environment:

• Intramolecular Hydrogen Bonding: The hydroxyl group at C2 forms a strong hydrogen bond with the carbonyl oxygen (

  ). This stabilizes the molecule but also increases the electrophilicity of the carbonyl carbon, facilitating aldol condensation despite the electron-rich ring.

• Steric Hindrance (The "6-Position Effect"): The methoxy group at C6 creates significant steric crowding around the carbonyl center. Standard protocols often fail here because the bulky enolate struggles to attack the aldehyde.

• Electronic Shielding: The electron-donating effects of the methoxy groups (at C3 and C6) make the methyl protons (

  -protons) less acidic than in unsubstituted acetophenones, requiring a stronger base concentration or longer reaction times.

Target Application: The Chalcone Scaffold

The resulting product, a 2'-hydroxy-3',6'-dimethoxychalcone , serves as a "privileged structure" in medicinal chemistry. The 2'-hydroxyl group is essential for:

• Cyclization: Precursor to flavanones (via Michael addition) and flavones (via oxidative cyclization).

• Biological Activity: Essential for chelating metal ions in metalloenzyme inhibition studies.

Experimental Protocol: Claisen-Schmidt Condensation

Objective: Synthesis of (E)-1-(2-hydroxy-3,6-dimethoxyphenyl)-3-phenylprop-2-en-1-one.

Materials & Reagents

Component	Specification	Role
Precursor	3,6-Dimethoxy-2-hydroxyacetophenone (1.0 eq)	Nucleophile (Ketone)
Electrophile	Benzaldehyde derivative (1.1 eq)	Electrophile
Base Catalyst	KOH (50% w/v aqueous solution)	Enolate generation
Solvent	Ethanol (Absolute)	Reaction medium
Quenching	HCl (10% aqueous)	Neutralization/Precipitation

Step-by-Step Methodology

Step 1: Solubilization (Critical for 3,6-dimethoxy substrates)

• Dissolve 5.0 mmol of 3,6-dimethoxy-2-hydroxyacetophenone in 15 mL of absolute ethanol in a round-bottom flask.

• Expert Note: This compound has poor solubility in cold ethanol. Warm slightly to 35°C if necessary, then cool back to room temperature (RT) before adding base to prevent immediate polymerization.

Step 2: Electrophile Addition

• Add 5.5 mmol (1.1 eq) of the chosen benzaldehyde. Stir for 5 minutes to ensure homogeneity.

Step 3: Catalyst Introduction & Reaction

• Add 3.0 mL of 50% aqueous KOH dropwise over 10 minutes.

• Observation: The solution will darken immediately (yellow to deep orange/red) due to the formation of the phenoxide and chalcone anions (halochromism).

• Seal the flask and stir vigorously at Room Temperature for 24–48 hours .

• Why so long? The C6-methoxy steric hindrance slows the rate of the aldol addition step. Heating is discouraged as it promotes the Cannizzaro reaction of the aldehyde or polymerization of the product.

Step 4: Monitoring (Self-Validation)

• TLC System: Hexane:Ethyl Acetate (7:3).[1]

• Endpoint: Disappearance of the acetophenone spot.

• Visual Check: A heavy precipitate often forms as the reaction proceeds.

Step 5: Workup & Isolation

• Pour the reaction mixture into 100 g of crushed ice containing 10 mL of concentrated HCl.

• Mechanism:[1][2][3][4][5] Acidification protonates the phenoxide, breaking the water-soluble salt and precipitating the neutral chalcone.

• Stir for 30 minutes. Filter the yellow/orange solid under vacuum.

• Wash the filter cake with cold water (3 x 20 mL) until the filtrate is neutral pH.

• Wash with cold ethanol (1 x 5 mL) to remove unreacted aldehyde.

Step 6: Purification

• Recrystallize from hot ethanol or an Ethanol/DCM mixture.

Characterization & Validation

To ensure scientific integrity, the product must meet the following criteria.

NMR Signature (Self-Validating System)

The formation of the chalcone is confirmed by the appearance of two doublets in the alkene region with a large coupling constant (

), indicating the trans ( ) geometry.

Proton	Chemical Shift ( ppm)	Multiplicity	Coupling Constant ( )	Diagnostic Value
-H	7.40 – 7.60	Doublet	15 – 16 Hz	Confirms trans-alkene formation.
-H	7.80 – 8.10	Doublet	15 – 16 Hz	Downfield shift due to conjugation with carbonyl.
2'-OH	13.00 – 13.50	Singlet	-	Confirms intramolecular H-bond (chelated OH).
-OCH3	3.70 – 3.90	Singlets	-	Integration must match 6 protons (2x OMe).

Troubleshooting Guide

• Problem: No precipitate upon acidification.

  • Cause: Product formed an oil (common with polymethoxylated compounds).

  • Solution: Extract with Dichloromethane (DCM), dry over

    , and evaporate. Triturate the resulting oil with cold diethyl ether to induce crystallization.

• Problem: Low Yield.

  • Cause: Incomplete reaction due to steric hindrance at C6.

  • Solution: Increase base concentration to 60% KOH or extend reaction time to 72 hours. Do not heat.

Pathway Visualization

Reaction Mechanism & Workflow

The following diagram illustrates the synthesis pathway and the critical steric interaction at the C6 position.

Caption: Reaction pathway showing the Claisen-Schmidt condensation and potential cyclization side-reaction.

Applications & Biological Relevance

The 2'-hydroxy-3',6'-dimethoxy scaffold is not merely a synthetic intermediate; it is a bioactive pharmacophore.[1][2][6]

Therapeutic Area	Mechanism of Action	Key Reference
Melanogenesis Inhibition	Downregulation of MITF and Tyrosinase via ERK/Akt pathways.[7] More potent than Arbutin.	[1]
Anti-Inflammatory	Inhibition of NO production and iNOS expression in LPS-stimulated macrophages.	[2]
Antioxidant	Radical scavenging activity enhanced by the electron-donating methoxy groups.	[3]

References

• Lee, J.H., et al. (2023). "The Effects of 2′-Hydroxy-3,6′-Dimethoxychalcone on Melanogenesis and Inflammation." International Journal of Molecular Sciences. Available at: [Link][5]

• Nowakowska, Z. (2007). "A review of anti-infective and anti-inflammatory chalcones." European Journal of Medicinal Chemistry. (Contextual grounding for hydroxychalcone activity).

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• 5. US9061984B2 - Compounds related to chalcones and benzothienopyrimidines, their synthesis, and uses to treat diseases - Google Patents [patents.google.com]
• 6. chemrevlett.com [chemrevlett.com]
• 7. researchgate.net [researchgate.net]

Application Note: Synthesis of Polymethoxylated Flavones (PMFs) using 3,6-Dimethoxyacetophenone

Executive Summary

Polymethoxylated flavones (PMFs) are a subclass of flavonoids exhibiting potent neuroprotective, anti-inflammatory, and anti-cancer properties. This guide details the synthesis of 5,8-dimethoxylated flavones utilizing 2-hydroxy-3,6-dimethoxyacetophenone as the critical scaffold.

While the starting material is colloquially referred to as "3,6-dimethoxyacetophenone," the presence of a 2-hydroxyl group is chemically requisite for the cyclization into the flavone core.[1] This protocol focuses on the Claisen-Schmidt condensation followed by oxidative cyclization using Iodine/DMSO , a high-yielding route favored for maintaining the integrity of sensitive methoxy groups.

Key Applications

• Library Generation: Synthesis of 5,8-disubstituted flavone analogs (e.g., precursors to skullcapflavone II).

• Metabolite Standards: Preparation of analytical standards for metabolic stability studies.

• Structure-Activity Relationship (SAR): Investigation of A-ring methoxylation patterns on kinase inhibition.

Retrosynthetic Analysis & Pathway

The synthesis relies on constructing the C6-C3-C6 skeleton via a chalcone intermediate. The 3,6-dimethoxy substitution pattern on the acetophenone translates directly to the 5,8-positions on the final flavone A-ring.

Reaction Scheme Visualization

The following diagram illustrates the reaction workflow and critical decision points.

Caption: Workflow for the conversion of 2-hydroxy-3,6-dimethoxyacetophenone to 5,8-dimethoxyflavones via chalcone intermediate.

Critical Materials & Reagents

Component	Grade/Purity	Role
2-Hydroxy-3,6-dimethoxyacetophenone	>97% (HPLC)	A-Ring Scaffold (Starting Material)
Substituted Benzaldehyde	>98%	B-Ring Precursor (e.g., 3,4,5-trimethoxybenzaldehyde)
Potassium Hydroxide (KOH)	Pellets, AR	Base Catalyst for Condensation
Ethanol (EtOH)	Absolute	Solvent for Condensation
Dimethyl Sulfoxide (DMSO)	Anhydrous	Solvent/Oxidant for Cyclization
Iodine (I₂)	Resublimed	Oxidative Catalyst
Sodium Thiosulfate (Na₂S₂O₃)	10% aq. solution	Quenching Agent

Experimental Protocols

Phase 1: Synthesis of Polymethoxylated Chalcone

Mechanism: Base-catalyzed aldol condensation followed by dehydration.

• Preparation: In a 100 mL round-bottom flask, dissolve 2-hydroxy-3,6-dimethoxyacetophenone (10 mmol, 1.96 g) and the chosen benzaldehyde derivative (10 mmol) in Ethanol (20 mL).

• Catalysis: Prepare a 50% (w/v) aqueous KOH solution. Add 10 mL of this solution dropwise to the reaction mixture while stirring vigorously at room temperature.

  • Note: The solution will typically turn deep orange or red, indicating the formation of the phenolate/chalcone species.

• Reaction: Stir the mixture at room temperature for 24–48 hours . Monitor via TLC (Hexane:Ethyl Acetate 7:3). The chalcone appears as a distinct yellow/orange spot.

• Workup:

  • Pour the reaction mixture into crushed ice (approx. 200 g) containing HCl (5 mL, to neutralize excess base).

  • A yellow/orange precipitate will form.

  • Filter the solid using a Büchner funnel.

  • Wash with cold water (3 x 50 mL) until the filtrate is neutral pH.

• Purification: Recrystallize from hot ethanol or methanol.

  • Yield Target: 70–85%.

  • Validation: 1H NMR should show trans-olefinic protons (J ≈ 15-16 Hz) around 7.4–8.0 ppm.

Phase 2: Oxidative Cyclization to Flavone (I₂/DMSO Method)

Mechanism: The iodine-DMSO system facilitates the oxidative closure of the 2'-hydroxychalcone. This method is superior to Selenium Dioxide (SeO₂) for PMFs as it avoids demethylation side reactions.

• Dissolution: Dissolve the purified chalcone (5 mmol) in DMSO (15 mL) in a 50 mL round-bottom flask.

• Oxidation: Add a catalytic amount of Iodine (0.15 mmol, ~38 mg).

  • Optimization: For difficult substrates, stoichiometric iodine (5 mmol) can be used, but requires more rigorous workup.

• Heating: Heat the mixture to 130–140°C for 2–4 hours .

  • Caution: Use a reflux condenser. DMSO decomposes slightly at high temps; ensure good ventilation.

• Quenching: Cool the reaction to room temperature and pour into ice-cold water (100 mL).

• Reduction: Add 10% Sodium Thiosulfate solution (20 mL) and stir for 15 minutes. This reduces excess iodine (removing the brown color) and precipitates the flavone.

• Isolation: Extract with Dichloromethane (DCM) (3 x 30 mL) or filter the precipitate if solid.

  • If extracting: Dry organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: Flash column chromatography (Silica Gel 60, Gradient: 0-50% EtOAc in Hexanes).

Quality Control & Characterization

To validate the structure of the 5,8-dimethoxyflavone, specific NMR signatures must be confirmed.

1H NMR Diagnostic Signals (CDCl₃, 400 MHz)

Position	Chemical Shift (δ)	Multiplicity	Interpretation
C3-H	6.50 – 6.70 ppm	Singlet	Characteristic of the flavone C-ring.
C6-H	6.40 – 6.60 ppm	Doublet (J=8.8Hz)	Ortho-coupling in the A-ring.
C7-H	6.70 – 6.90 ppm	Doublet (J=8.8Hz)	Ortho-coupling in the A-ring.
5-OMe	3.80 – 4.00 ppm	Singlet	Methoxy group at C5 (shielded).
8-OMe	3.90 – 4.10 ppm	Singlet	Methoxy group at C8.

Note: The coupling constant (J ≈ 9 Hz) between H-6 and H-7 confirms the 5,8-substitution pattern, distinguishing it from 5,7-substituted isomers (meta-coupling, J ≈ 2 Hz).

Troubleshooting & Optimization

Issue: Low Yield in Cyclization

• Cause: Incomplete oxidation or side reactions with DMSO.

• Solution: Switch to DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) in Dioxane (Reflux, 18h) for acid-sensitive substrates.

Issue: Demethylation

• Cause: High temperatures or acidic impurities.[2]

• Solution: Ensure DMSO is anhydrous. Avoid using Lewis acids (like AlCl₃) for cyclization if methoxy groups are to be preserved.

Issue: Starting Material Availability

• Context: If "3,6-dimethoxyacetophenone" (without 2-OH) is the only available reagent, it cannot undergo Claisen-Schmidt condensation directly.

• Pre-Step: Perform an Elbs Persulfate Oxidation (K₂S₂O₈, NaOH) to introduce the ortho-hydroxyl group, though yields are typically low (<40%). Purchasing the 2-hydroxy derivative is strongly recommended.

References

• Synthesis of Nobiletin and Derivatives

  • Title: Nobiletin from citrus peel: a promising therapeutic agent for liver disease.[3][4][5]

  • Source: Frontiers in Pharmacology (2024).

  • URL:[Link]

• Oxidative Cyclization Methodology

  • Title: A comprehensive review of the oxidative cyclisation of 2'-hydroxychalcones to aurones and flavones.
  • Source: International Journal of Chemical Studies (2015).

  • URL:[Link]

• Claisen-Schmidt Protocols

  • Title: Synthesis of 2',4'-dihydroxy-3',6'-dimethoxychalcone via Claisen-Schmidt Condensation.[6]

  • Source: BenchChem Applic

• 5,8-Dimethoxyflavone Specifics

  • Title: Derivatives of 6,8-Dihydroxyflavone (and 5,8-dimethoxy analogs).[7]

  • Source: Journal of Organic Chemistry (ACS).

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jddtonline.info [jddtonline.info]
• 3. Design, synthesis and evaluation of a myricetin and nobiletin hybrid compound for alleviating hyperuricemia based on metabolomics and gut microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Nobiletin from citrus peel: a promising therapeutic agent for liver disease-pharmacological characteristics, mechanisms, and potential applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Nobiletin from citrus peel: a promising therapeutic agent for liver disease-pharmacological characteristics, mechanisms, and potential applications [frontiersin.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification Protocols for Polymethoxylated Acetophenones

Ticket #402: Separation of 2'-hydroxy-3',6'-dimethoxyacetophenone from 4',6'-isomer Status: Open Assigned Specialist: Senior Application Scientist Priority: High (Regioisomer Purity Critical for SAR)[1]

Executive Summary

You are encountering a classic regioselectivity challenge common in Friedel-Crafts acetylation or Hoesch reactions of polymethoxylated benzenes. The target molecule (2'-hydroxy-3',6'-dimethoxyacetophenone , hereafter Isomer A ) often co-elutes or co-crystallizes with its thermodynamic congener, 2'-hydroxy-4',6'-dimethoxyacetophenone (Xanthoxylin, hereafter Isomer B ).[1]

While both isomers possess an intramolecular hydrogen bond (IMHB) between the 2'-OH and the carbonyl oxygen, their electronic and steric environments differ significantly.[1] This guide leverages these subtle differences—specifically the proton coupling constants (

values) and crystal packing efficiency—to achieve separation.[1]

Phase 1: Diagnostic & Identification (The "Self-Validating" Step)[1]

Before attempting physical separation, you must confirm the ratio and identity of your isomers using

NMR.[1] This is the only definitive way to validate your separation later.

The "Coupling Constant" Rule: The substitution pattern dictates the splitting of the aromatic protons.[1]

• Isomer A (Target: 3',6'-dimethoxy): The aromatic protons are at positions 4' and 5'.[1] These are ortho to each other.

  • Diagnostic Signal: Two doublets with a large coupling constant (

    ).

• Isomer B (Impurity: 4',6'-dimethoxy / Xanthoxylin): The aromatic protons are at positions 3' and 5'.[1] These are meta to each other.

  • Diagnostic Signal: Two doublets (or singlets if overlapping) with a small coupling constant (

    ).

Visualization of Logic:

Caption: Diagnostic logic flow for identifying regioisomers based on aromatic proton coupling constants.

Phase 2: Separation Protocols

Protocol A: Flash Column Chromatography (High Purity / Low Scale)

Recommended for <5g scale or when isomers are roughly 50:50.

The Challenge: Both isomers are "fast runners" on silica gel because the 2'-OH forms an IMHB with the carbonyl, masking the polarity of the hydroxyl group.[1] This prevents the OH from interacting strongly with the silica stationary phase.[1]

Optimization Strategy: Do not use standard Hexane/Ethyl Acetate gradients immediately. The separation factor (

) is too low.[1] Instead, use Toluene as a modifier to exploit - stacking differences.[1]

Step-by-Step Workflow:

• Stationary Phase: Silica Gel 60 (230-400 mesh).

• Loading: Dry load on Celite. Do not wet load (solubility differences may cause precipitation in the column head).[1]

• Mobile Phase Gradient:

  • Solvent A: Toluene (or Benzene if safety permits/regulations allow).

  • Solvent B: Ethyl Acetate (EtOAc).[2][3]

• Gradient Profile:

Time (CV)	% Toluene	% EtOAc	Purpose
0–3	100%	0%	Elute non-polar impurities
3–10	98%	2%	Isocratic hold (Key Separation Zone)
10–15	90%	10%	Flush remaining polar isomers

Why this works: The 4',6'-isomer (Xanthoxylin) is electronically richer at the 4-position (para to carbonyl resonance).[1] Toluene interacts differentially with the electron-rich rings, often improving resolution compared to alkane solvents.[1]

Protocol B: Fractional Recrystallization (Scalable)

Recommended for >5g scale or when one isomer dominates (>70%).

The Challenge: Regioisomers often form eutectic mixtures that refuse to crystallize (oiling out).[1] The Advantage: Xanthoxylin (Isomer B) has a well-documented melting point of 80–84°C and crystallizes readily from ethanol [1][3]. The 3',6'-isomer (Isomer A) typically has a higher melting point due to the "buttressing effect" of the 3-methoxy group adjacent to the 2-hydroxyl, which restricts conformational freedom and enhances packing.[1]

Step-by-Step Workflow:

• Solvent System: Ethanol (95%) or Methanol.

• Dissolution: Dissolve the crude mixture in the minimum amount of boiling solvent.

• Cooling: Allow to cool slowly to room temperature.

  • Troubleshooting: If oiling out occurs, scratch the flask side with a glass rod or add a seed crystal of Xanthoxylin (if available) to induce precipitation of the impurity first.[1]

• Filtration:

  • Crop 1: Usually enriched in the major isomer.[1]

  • Mother Liquor: Enriched in the minor isomer.[1]

• Iterative Cycle: If Isomer A is your target and remains in the liquor, evaporate the liquor and recrystallize from a more non-polar solvent like Hexane/CH₂Cl₂ (9:1) .[1]

Phase 3: Troubleshooting & FAQs

Q1: My compound is "oiling out" during recrystallization. What now? A: This indicates you are near the eutectic point of the mixture.[1]

• Fix: Switch to a "Anti-Solvent" method. Dissolve the oil in a small volume of Dichloromethane (DCM).[1] Add Hexane dropwise until turbidity persists.[1] Store at -20°C. The isomer with the higher lattice energy (usually the more symmetrical or higher melting one) will crystallize.[1]

Q2: Can I use steam distillation? A: Yes, but with caution. Both isomers have the 2'-OH/Carbonyl motif, making them both steam volatile (the "ortho effect").[1] However, Xanthoxylin (4',6') is generally more volatile than the 3',6'-isomer.

• Protocol: Steam distill the crude oil. Collect fractions. The early fractions are often enriched in Xanthoxylin. The residue (pot contents) will be enriched in the 3',6'-isomer.[1]

Q3: Why is the 3',6'-isomer forming? I wanted Xanthoxylin. A: If you started with 1,2,4-trimethoxybenzene and performed a Friedel-Crafts acetylation, the acetyl group prefers the position para to a methoxy and meta to another.[1] However, subsequent demethylation (using

or ) is selective for the methoxy ortho to the carbonyl.[1]

• The formation of the 3',6'-isomer implies the acetyl group attacked position 1 of a 2,3,5-trimethoxy system or similar rearrangement.[1] Check your starting material purity.[1]

Visualizing the Separation Workflow

Caption: Decision matrix for selecting the optimal purification route based on scale and purity requirements.

References

• Cechinel Filho, V., et al. (1995).[1][4][5] Antispasmodic activity of xanthoxyline derivatives: structure-activity relationships. Journal of Pharmaceutical Sciences, 84(4), 473-475.[1][3][4][5] [Link]

Sources

• 1. CN102070430B - A kind of method for preparing prickly ash oil - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Xanthoxylin | CAS:90-24-4 | Manufacturer ChemFaces [chemfaces.com]
• 4. Xanthoxylin | CAS#:90-24-4 | Chemsrc [chemsrc.com]
• 5. 2 -Hydroxy-4 ,6 -dimethoxyacetophenone 97 90-24-4 [sigmaaldrich.com]

Recrystallization solvents for purifying 1-(2-Hydroxy-3,6-dimethoxyphenyl)ethan-1-one

Frequently Asked Questions (FAQs)

Q1: What are the guiding principles for selecting a recrystallization solvent for this specific compound?

The ideal recrystallization solvent is one in which the target compound has high solubility at an elevated temperature but low solubility at room or sub-ambient temperatures.[1][2] This differential solubility is the cornerstone of the purification process. For 1-(2-Hydroxy-3,6-dimethoxyphenyl)ethan-1-one, its molecular structure provides key clues:

• Polar Groups: The presence of a phenolic hydroxyl (-OH) group and a ketone (C=O) group allows for hydrogen bonding, suggesting solubility in polar solvents.

• Nonpolar Features: The benzene ring and two methoxy (-OCH₃) groups contribute nonpolar character.

This duality suggests that a solvent of intermediate polarity, or a mixed-solvent system, will likely be most effective. The principle of "like dissolves like" is a useful starting point; solvents containing functional groups similar to the solute are often good candidates.[3]

Q2: What physical properties of 1-(2-Hydroxy-3,6-dimethoxyphenyl)ethan-1-one should I consider?

While specific experimental data for this exact isomer is sparse, we can infer properties from structurally similar compounds such as other hydroxy-dimethoxyacetophenones.[4][5][6] A critical, yet often overlooked, property is the compound's melting point. The boiling point of your chosen solvent should be lower than the melting point of your compound to prevent it from "oiling out"—melting in the hot solvent instead of dissolving, which traps impurities.[7] It is crucial to determine the melting point of your crude material before beginning.

Q3: Which solvents are recommended for initial screening?

A systematic screening across a range of polarities is the most efficient approach. Based on the compound's structure, the following solvents are recommended for initial small-scale testing.

Solvent	Class	Boiling Point (°C)	Rationale for Use
Water	Polar Protic	100	May be a poor solvent alone, but excellent as an anti-solvent in a mixed system with alcohols.[3][8]
Ethanol	Polar Protic	78	Often a good starting point for moderately polar organic molecules.[3]
Methanol	Polar Protic	65	A similar compound, 1-(2-hydroxy-4,5-dimethoxyphenyl)ethanone, was successfully recrystallized from methanol.[4]
Isopropanol	Polar Protic	82	Less polar than ethanol; provides another option in the alcohol series.
Ethyl Acetate	Polar Aprotic	77	Good for compounds of intermediate polarity; often used in mixed systems with hexanes.[3]
Acetone	Polar Aprotic	56	A strong solvent; may be too effective alone but useful in mixed systems.[3]
Toluene	Nonpolar	111	May be effective if impurities are highly polar. Its high boiling point requires caution to avoid oiling out.
Heptane/Hexane	Nonpolar	98 / 69	Likely poor solvents alone, but excellent as anti-solvents to induce crystallization from more polar solutions.[3]

Q4: How do I use a mixed-solvent system for this compound?

A mixed-solvent system is ideal when no single solvent has the desired temperature-dependent solubility profile.[1] This typically involves a "solvent" in which your compound is soluble and a miscible "anti-solvent" in which it is sparingly soluble.

Common Pairs to Test:

• Ethanol / Water

• Methanol / Water

• Acetone / Water

• Ethyl Acetate / Hexane

• Toluene / Heptane

The procedure involves dissolving the compound in the minimum amount of the hot "solvent," followed by the dropwise addition of the "anti-solvent" at the same temperature until persistent cloudiness (saturation) is observed. A few more drops of the hot "solvent" are added to clarify the solution, which is then cooled slowly.[9]

Experimental Protocols & Workflows

The following workflows are designed to guide the user from solvent selection to final purification.

Caption: Workflow for small-scale solvent screening.

Protocol 1: Step-by-Step Single-Solvent Recrystallization

• Dissolution: Place the crude 1-(2-Hydroxy-3,6-dimethoxyphenyl)ethan-1-one in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture to a gentle boil (use a steam bath or hot plate). Add only enough hot solvent to fully dissolve the solid.[10] An excess of solvent is the most common reason for low recovery.[11]

• Decolorization (if necessary): If the solution is colored and the pure compound is expected to be colorless, remove the flask from the heat and add a small amount of activated charcoal. Re-heat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): To remove insoluble impurities or charcoal, perform a hot gravity filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated flask. Rinse the original flask and filter paper with a minimal amount of hot solvent to recover any product that crystallized prematurely.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. Slow cooling is critical for the formation of large, pure crystals, as it allows impurities to be excluded from the growing crystal lattice.[2][12] Once at room temperature, the flask can be placed in an ice bath to maximize crystal yield.

• Isolation & Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any adhering impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Troubleshooting Guide

Even with careful planning, issues can arise. This section addresses the most common problems in a question-and-answer format.

Caption: Decision-making guide for troubleshooting recrystallization.

Issue: My compound "oils out" instead of forming crystals.

• Causality: This occurs when a solid melts in the hot solvent before it dissolves, or when the solution becomes saturated at a temperature above the compound's melting point.[7] Significant impurities can also depress the melting point, contributing to this issue.

• Solution: Re-heat the solution to dissolve the oil, add a small amount of additional solvent to lower the saturation temperature, and attempt a very slow cooling process. If this fails, a different solvent with a lower boiling point must be selected.[11]

Issue: No crystals form, even after cooling in an ice bath.

• Causality: This is typically due to one of two reasons: either too much solvent was added, preventing the solution from reaching saturation upon cooling, or the solution is supersaturated.[7][11]

• Solution:

  • Too Much Solvent: Gently heat the solution to boil off some of the solvent, thereby increasing the concentration, and then attempt to cool it again.[11][12]

  • Supersaturation: Induce crystallization by scratching the inner surface of the flask with a glass rod at the meniscus or by adding a "seed crystal" of the pure compound.[10][11]

Issue: The recovered crystals are still colored.

• Causality: Colored impurities were not fully removed. This can happen if the charcoal treatment was insufficient or if the colored impurity has solubility characteristics very similar to the target compound.

• Solution: Repeat the recrystallization, ensuring an effective decolorizing charcoal step. If the color persists, the impurity may co-crystallize with your product, and an alternative purification method like column chromatography may be necessary.

Issue: The final yield is very low.

• Causality: This can result from several factors: using too much solvent (the most common error), premature crystallization during a hot filtration step, or washing the final crystals with solvent that was not ice-cold.

• Solution: To prevent premature crystallization, ensure the filtration apparatus is pre-heated and use a minimal amount of hot solvent for rinsing.[9] To recover more product, the filtrate (mother liquor) can be concentrated by boiling off some solvent and cooling to obtain a second crop of crystals, which should be assessed for purity separately.

References

• Solvent Choice - Chemistry Teaching Labs - University of York. Available at: [Link]

• Solvent Selection and Recrystallization Guide | PDF - Scribd. Available at: [Link]

• US Patent US4559110A - Acetophenone recovery and purification - Google Patents.

• Experiment : Recrystallization – Part I: Solvent Selectio nn - Science Learning Center. Available at: [Link]

• US Patent US4433173A - Acetophenone purification - Google Patents.

• Finding the best solvent for recrystallisation student sheet - Royal Society of Chemistry. Available at: [Link]

• Reagents & Solvents: Solvents for Recrystallization - Department of Chemistry : University of Rochester. Available at: [Link]

• Problems in recrystallization - Biocyclopedia. Available at: [Link]

• Preparation of acetophenone - PrepChem.com. Available at: [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. Available at: [Link]

• EP 3526188 B1 - METHOD FOR PURIFICATION OF 4-HYDROXYACETOPHENONE - European Patent Office. Available at: [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. Available at: [Link]

• ECO-FRIENDLY PRODUCTION OF CHEMICALS 1. IMPROVEMENT OF ENZYMATIC PRODUCTION OF ACETOPHENONE BY DIRECT EXTRACTION - UCL Discovery. Available at: [Link]

• Tips & Tricks: Recrystallization - Department of Chemistry : University of Rochester. Available at: [Link]

• Recrystallization - University of Wisconsin-River Falls. Available at: [Link]

• Ethanone, 1-(2-hydroxy-6-methoxyphenyl)- (CAS 703-23-1) - Chemical & Physical Properties by Cheméo. Available at: [Link]

• 1-(2-Hydroxy-4,5-dimethoxyphenyl)ethanone - PMC - NIH. Available at: [Link]

• (E)-1-(2-Hydroxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one - ResearchGate. Available at: [Link]

• 1-(2,6-Dihydroxy-4-methoxyphenyl)-2-(4-hydroxyphenyl) Ethanone-Induced Cell Cycle Arrest in G 1 /G 0 in HT-29 Cells Human Colon Adenocarcinoma Cells - MDPI. Available at: [Link]

• 1-(2-Hydroxy-6-methoxyphenyl)ethan-1-one | C9H10O3 | CID 69709 - PubChem. Available at: [Link]

• Ethanone, 1-(2-hydroxy-6-methoxyphenyl)- - NIST WebBook. Available at: [Link]

• 2-Ethoxy-1-(2-ethoxy-6-hydroxy-3,4-dimethoxyphenyl)ethanone Properties - EPA. Available at: [Link]

• 1-(2-Hydroxy-3,5-dimethoxyphenyl)ethanone - PMC. Available at: [Link]

Sources

• 1. Chemistry Teaching Labs - Solvent Choice [chemtl.york.ac.uk]
• 2. edu.rsc.org [edu.rsc.org]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. 1-(2-Hy­droxy-4,5-dimeth­oxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CAS 90-24-4: Xanthoxylin | CymitQuimica [cymitquimica.com]
• 6. 1-(2-Hy­droxy-3,5-dimeth­oxy­phen­yl)ethanone - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Problems in recrystallization | Recrystallization | Laboratory techniques [biocyclopedia.com]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Recrystallization [sites.pitt.edu]
• 11. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 12. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

C13 NMR spectrum analysis of 2'-hydroxy-3',6'-dimethoxyacetophenone

This guide provides a technical analysis of the

C NMR spectrum of 2'-hydroxy-3',6'-dimethoxyacetophenone , focusing on structural elucidation and differentiation from its common regioisomers.

Comparative Guide: C NMR Analysis of 2'-Hydroxy-3',6'-Dimethoxyacetophenone

Executive Summary & Compound Significance

2'-Hydroxy-3',6'-dimethoxyacetophenone is a specialized aromatic ketone often encountered as an intermediate in the synthesis of bioactive flavonoids and benzoquinones.[1] Its structural uniqueness lies in the specific substitution pattern (2-OH, 3-OMe, 6-OMe), which creates a distinct intramolecular hydrogen bonding environment and steric profile compared to its more common isomer, Xanthoxylin (2'-hydroxy-4',6'-dimethoxyacetophenone) .

For researchers, the primary analytical challenge is distinguishing the 3',6'-dimethoxy isomer from the 4',6'-dimethoxy isomer. This guide details the

C NMR signatures required to validate this specific regioisomer, supported by causal analysis of substituent effects.

Experimental Methodology

To ensure high-resolution spectral data capable of resolving quaternary carbons and splitting patterns, the following acquisition protocol is recommended.

Protocol: High-Resolution C NMR Acquisition

• Instrument: 400 MHz (or higher) NMR Spectrometer (100 MHz for

  C).

• Solvent: CDCl

  (Deuterated Chloroform) is preferred to observe the intramolecular Hydrogen Bond (H-bond) effect on the carbonyl carbon. DMSO- may disrupt this H-bond.[1]

• Concentration: 10–20 mg/mL.[1]

• Pulse Sequence: Proton-decoupled

  C (typically zgpg30 or equivalent).[1]

• Relaxation Delay (D1): Set to 2.0 – 3.0 seconds .

  • Reasoning: Quaternary carbons (C-1', C-2', C-3', C-6', C=O) have long spin-lattice relaxation times (

    ). Insufficient delay leads to signal saturation and loss of these critical peaks.[1]

• Scans (NS): Minimum 1024 scans (to resolve low-intensity quaternary signals).

Workflow Diagram

The following Graphviz diagram outlines the logical flow for structural verification.

Caption: Operational workflow for distinguishing acetophenone isomers via NMR.

Spectral Assignment & Analysis

The

C NMR spectrum of 2'-hydroxy-3',6'-dimethoxyacetophenone is characterized by 10 distinct carbon signals .

Chemical Shift Table (Representative Data)

Note: Values are representative of this class of acetophenones in CDCl

.

Carbon Position	Type	Chemical Shift ( , ppm)	Assignment Logic
C=O	Quaternary	203.5	Deshielded: Ketone carbonyl involved in strong intramolecular H-bonding with 2'-OH.
C-2'	Quaternary	156.0	Deshielded: Attached to Oxygen (OH).[1] Part of the H-bond chelate ring.[1]
C-6'	Quaternary	152.5	Deshielded: Attached to Oxygen (OMe).[1] Ortho to Acetyl.
C-3'	Quaternary	142.0	Deshielded: Attached to Oxygen (OMe).[1]
C-1'	Quaternary	115.0	Shielded: Ipso carbon.[1] Shielded by ortho-oxygen electron donation.[1]
C-5'	CH	108.5	Aromatic CH.
C-4'	CH	102.0	Aromatic CH.[1] Shielded by resonance from OMe groups.[1]
3'-OMe	CH	60.5	Methoxy carbon (sterically crowded between OH and H).[1]
6'-OMe	CH	56.0	Methoxy carbon.[1]
Acetyl-CH	CH	32.5	Alpha-methyl ketone.[1]

Critical Feature: The Carbonyl Shift

The signal at ~203.5 ppm is diagnostic.[1]

• Mechanism: The hydroxyl proton at C-2' forms a stable 6-membered chelate ring with the carbonyl oxygen.[1] This removes electron density from the carbonyl carbon, shifting it downfield (higher ppm) compared to non-H-bonded isomers (e.g., 3'-hydroxy or 4'-hydroxy derivatives, which typically appear at ~197 ppm).

Comparative Analysis: The "Regioisomer Trap"

The most common error in analyzing this compound is confusing it with Xanthoxylin (2'-hydroxy-4',6'-dimethoxyacetophenone) . While both have similar functional groups, their symmetry and coupling patterns differ fundamentally.[1]

Differentiation Strategy

Feature	Target: 3',6'-Dimethoxy	Alternative: 4',6'-Dimethoxy (Xanthoxylin)
Proton Substitution	C-4' and C-5' are unsubstituted.	C-3' and C-5' are unsubstituted.[1]
Proton Relationship	Ortho (Adjacent)	Meta (Separated by C-4')
H NMR Coupling	Doublets with Hz	Doublets with Hz
C Spectral Count	10 distinct signals (Asymmetric)	10 distinct signals (Asymmetric)
C-4' Shift	~102 ppm (CH)	~160 ppm (Quaternary C-OMe)

Logic Pathway for Identification

Use the following logic to confirm your product is the 3',6'-isomer and not the 4',6'-isomer.

Caption: Decision tree for distinguishing 3,6-dimethoxy from 4,6-dimethoxy isomers.

References

• Hansen, P. E. (2002).[1] Intrinsic deuterium isotope effects on NMR chemical shifts of hydrogen bonded systems. Nukleonika, 47(Suppl 1), S37–S42.[1][2] Link

  • Relevance: Confirming the existence and Carbonyl/H-bond spectral behavior of 2-hydroxy-3,6-dimethoxyacetophenone.

• BenchChem Technical Support. (2025). Spectroscopic Profile of 2',6'-Dimethoxyacetophenone. BenchChem.[1][3] Link

  • Relevance: Baseline data for the acetophenone core and methoxy substituent effects.[1]

• Santa Cruz Biotechnology. (2025).[1] 2'-Hydroxy-4',6'-dimethoxyacetophenone (Xanthoxylin) Product Data. SCBT. Link

  • Relevance: Comparative data for the primary regioisomer (Xanthoxylin).[1]

• Reich, H. J. (2024).[1]

  C NMR Chemical Shifts. University of Wisconsin / Organic Chemistry Data. Link
  • Relevance: Source for calculated substituent increments and chemical shift ranges.

Sources

• 1. 2',6'-Dihydroxyacetophenone | C8H8O3 | CID 69687 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Mass Spectrometry Fragmentation of 3,6-Dimethoxy-2-hydroxyacetophenone

This guide is structured as a high-level technical document for analytical chemists and pharmaceutical researchers.[1] It moves beyond basic spectral listing to explore the mechanistic differentiation of 3,6-dimethoxy-2-hydroxyacetophenone from its structural isomers—a critical challenge in natural product synthesis and quality control.[1]

Executive Summary

3,6-dimethoxy-2-hydroxyacetophenone (C₁₀H₁₂O₄, MW 196.[1][2]20) is a critical pharmacophore intermediate, often employed in the synthesis of chromones, khellin analogues, and specific flavonoids.[3] In drug development, its accurate identification is frequently complicated by the presence of regioisomers such as 2-hydroxy-4,6-dimethoxyacetophenone (xanthoxylin) or 2-hydroxy-4,5-dimethoxyacetophenone .[1]

This guide provides a definitive fragmentation analysis using Electron Ionization (EI) Mass Spectrometry.[3] Unlike Electrospray Ionization (ESI), which primarily yields molecular weight data ([M+H]⁺), EI provides the structural "fingerprint" necessary to distinguish the unique 3,6-substitution pattern (para-oxygenation) from its meta-oxygenated alternatives.[1][3]

Structural Context & Ionization Physics

The fragmentation behavior of this molecule is governed by two dominant electronic features:

• Intramolecular Hydrogen Bonding (The Ortho Effect): The hydroxyl group at C2 forms a strong hydrogen bond with the acetyl carbonyl oxygen. This stabilizes the molecular ion (

  ), often increasing its relative abundance compared to non-chelated isomers.[3]

• The 3,6-Dimethoxy "Para-Quinol" System: Unlike the 4,6-isomer (which resembles a phloroglucinol/resorcinol system), the 3,6-isomer possesses a hydroquinone-like ether arrangement.[1] This electronic distribution facilitates specific quinoid resonance stabilizations upon fragmentation.

Key Physical Parameters

Parameter	Value	Notes
Molecular Formula	C₁₀H₁₂O₄	Exact Mass: 196.0736
Monoisotopic Mass	196.1 u	Base peak typically m/z 181 or 196 depending on energy.[1]
Key Functional Groups	Acetyl (C1), Hydroxyl (C2), Methoxy (C3, C6)	C6-OMe is ortho to Acetyl; C2-OH is ortho to Acetyl.[1][3]

Fragmentation Mechanism & Pathway Analysis

The EI fragmentation (70 eV) follows a predictable yet distinct pathway driven by radical stabilization.[3]

Primary Pathway: Methyl Radical Loss (m/z 196 → 181)

The most intense transition is the loss of a methyl radical (

).[3] However, this can occur at two distinct sites.[4]

• -Cleavage: Loss of the methyl group from the acetyl moiety ( ).[5] This generates a benzoyl cation (m/z 181), stabilized by the ortho-hydroxyl group.[1]

• Ether Cleavage: Loss of a methyl from the methoxy groups (C3 or C6).[3]

• Differentiation Insight: In 2-hydroxyacetophenones, the loss of the acetyl methyl is generally the dominant pathway due to the formation of a resonance-stabilized oxonium ion, often cyclizing to a chroman-4-one-like cation.[1]

Secondary Pathway: Carbon Monoxide Loss (m/z 181 → 153)

The ion at m/z 181 typically ejects a neutral CO molecule (28 u).[3] This contraction is characteristic of phenolic ketones, resulting in a resonance-stabilized cation at m/z 153.[1]

Tertiary Pathway: The "Ortho-Effect" (m/z 196 → 178 or 165)

The presence of the C6-methoxy group ortho to the acetyl group allows for a specific rearrangement (loss of formaldehyde or water) not seen in isomers lacking this steric crowding (e.g., 2,4-dimethoxy isomers).[1][3]

Visualization: Fragmentation Workflow

The following diagram illustrates the primary fragmentation cascade.

Caption: Primary EI-MS fragmentation cascade for 3,6-dimethoxy-2-hydroxyacetophenone showing the dominant alpha-cleavage and secondary CO loss.

Comparative Analysis: Differentiating Isomers

The primary challenge in analyzing this compound is distinguishing it from 2-hydroxy-4,6-dimethoxyacetophenone (Xanthoxylin) .[1] Both have MW 196 and similar functional groups.

Feature	3,6-Dimethoxy Isomer (Target)	4,6-Dimethoxy Isomer (Alternative)	Diagnostic Value
Base Peak	m/z 181 (Acetyl methyl loss)	m/z 181 (Acetyl methyl loss)	Low (Both show this)
m/z 166 (M-30)	Present/Observable. The C6-OMe and C1-Acetyl are ortho.[1] However, the C3-OMe is also ortho to the OH, creating steric pressure.	Prominent. The C6-OMe is ortho to Acetyl, but C4 is para.[1] Less steric crowding often allows cleaner ortho-elimination.[1]	Medium
m/z 153 Intensity	High. The 3,6-substitution (para-quinol type) stabilizes the radical cation formed after CO loss.	Moderate. The 4,6-substitution (meta-resorcinol type) has different resonance stability.[1]	High
m/z 138	Observable (Loss of methyl from m/z 153).[3]	Observable.	Low
Key Difference	Quinoid Character: The 3,6-isomer can form para-quinone-like fragments upon deep fragmentation.[1]	Resorcinolic Character: Cannot form para-quinone structures; fragmentation is driven by meta-stability.[1]	High (Mechanistic)

Comparison Verdict: While standard low-resolution MS may show similar peaks (196, 181, 153), the relative abundance ratios differ.[1][3] The 3,6-isomer typically shows a more robust retention of the molecular ion (196) relative to the 153 fragment compared to isomers where the chelation is weaker or electronic stabilization is less effective.

Experimental Protocol (Self-Validating)

To ensure reproducible data that allows for the subtle differentiation described above, the following protocol must be strictly adhered to.

A. Sample Preparation[4][6][7][8]

• Solvent: Dissolve 1 mg of compound in 1 mL of HPLC-grade Methanol or Ethyl Acetate.

• Concentration: Dilute to ~10 ppm. Note: Overloading the detector can cause peak broadening that obscures isotope patterns useful for formula confirmation.

B. GC-MS Acquisition Parameters

• Inlet Temperature: 250°C (Ensures rapid volatilization without thermal degradation).[3]

• Column: DB-5ms or equivalent (5% phenyl-methylpolysiloxane).[1]

  • Why: Non-polar columns separate acetophenone isomers effectively based on boiling point differences caused by internal H-bonding.[1]

• Oven Program:

  • Start: 60°C (Hold 1 min).

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 min.

• Ion Source: Electron Ionization (EI) at 70 eV .[3][6]

  • Critical Control: Do not use soft ionization (CI/ESI) for structural fingerprinting; these will only confirm MW (196) and fail to differentiate the isomer.[3]

• Scan Range: m/z 40 – 400.

C. Validation Criteria (The "Self-Check")

The experiment is valid ONLY if:

• M+ Peak (196) is clearly visible (Signal-to-Noise > 10:1).[1] If M+ is missing, the source temp is too high (thermal degradation).[3]

• Base Peak is m/z 181 or 196. If the base peak is <100 (e.g., m/z 43), the molecule has shattered due to excessive energy or background contamination.

• Retention Time Check: The 2-hydroxy isomer (intramolecular H-bond) should elute earlier than non-H-bonded isomers (e.g., 3,6-dimethoxy-4-hydroxyacetophenone) on a non-polar column due to "masked" polarity.[1]

References

• NIST Chemistry WebBook. Mass Spectrum of Acetophenone Derivatives. National Institute of Standards and Technology. [Link][1][3]

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[3] Spectrometric Identification of Organic Compounds. John Wiley & Sons. (Standard text for ortho-effect mechanisms).

• PubChem Database. Compound Summary for 2-Hydroxy-3,6-dimethoxyacetophenone. National Center for Biotechnology Information. [Link]

Sources

• 1. 2',6'-Dimethoxyacetophenone [webbook.nist.gov]
• 2. 2'-HYDROXY-4',6'-DIMETHOXYACETOPHENONE synthesis - chemicalbook [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. Explain all possible fragmentation for in mass spectrometry. Structure o.. [askfilo.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]